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Compound of Interest

Compound Name: FR295389

CAS No.: 1019207-72-7

Cat. No.: B607548

Get Quote

PRELIMINARY FINDINGS AND DATA UNAVAILABILITY

Following a comprehensive search of publicly available scientific literature, patent databases,

and chemical registries, it has been determined that there is a significant lack of detailed

information regarding the discovery, synthesis, and biological activity of the compound

designated as FR295389. While the chemical structure has been identified, indicating it is a

complex cephalosporin analog, crucial data for the compilation of a detailed technical guide

remains unavailable.

This document aims to provide a foundational understanding based on the limited information

retrieved and outlines the general methodologies and concepts that would be pertinent to a

molecule of this class. However, it must be stressed that the specific experimental protocols,

quantitative data, and signaling pathways for FR295389 have not been publicly disclosed.

Discovery and Origins
The designation "FR" in FR295389 suggests a potential origin from the former Fujisawa

Pharmaceutical Co., Ltd.[1][2][3][4][5], now part of Astellas Pharma. Pharmaceutical companies
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often use internal codes to identify compounds during the research and development phase. It

is plausible that FR295389 was synthesized and evaluated internally but did not proceed to a

stage where its details were published in peer-reviewed journals or patents. The lack of public

data prevents a historical account of its discovery and the scientific rationale behind its

development.

Chemical Structure
The molecular structure of FR295389, as retrieved from the Global Substance Registration

System (GSRS), is presented below.

Molecular Formula: C₂₅H₃₃N₁₃O₇S₂

The structure reveals a complex cephalosporin core, a class of β-lactam antibiotics, with

significant and novel substitutions. The presence of a triazole-containing side chain and a

unique C-3 substituent suggests a design aimed at potentially overcoming β-lactamase-

mediated resistance or enhancing antibacterial spectrum and potency.

Synthesis
While the specific synthetic route for FR295389 is not documented, a general understanding of

cephalosporin synthesis can provide a hypothetical framework. The synthesis of such complex

analogs typically involves a semi-synthetic approach starting from a readily available

cephalosporin nucleus, such as 7-aminocephalosporanic acid (7-ACA).

A plausible, though speculative, synthetic workflow is outlined below. This diagram is intended

to be illustrative of the general chemical logic that would be employed.
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Figure 1: Hypothetical synthetic workflow for FR295389.

Hypothetical Experimental Protocols
General Procedure for Amide Coupling: To a solution of 7-ACA in a suitable solvent (e.g.,

dichloromethane or a biphasic system), an activated form of the C-7 side-chain precursor (e.g.,

an acid chloride or an active ester) would be added in the presence of a base (e.g.,

triethylamine or sodium bicarbonate) at a controlled temperature (typically 0-25 °C). The

reaction progress would be monitored by techniques such as Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC). Upon completion, the product

would be isolated through extraction and purified by crystallization or chromatography.

General Procedure for C-3 Substitution: The C-7 acylated intermediate would be dissolved in a

polar aprotic solvent (e.g., dimethylformamide or acetonitrile). The C-3 substituent precursor,

likely a thiol-containing heterocycle in this case, would be added, often in the presence of a

catalyst or a base to facilitate the nucleophilic substitution at the C-3' position. The reaction

would likely be heated to drive it to completion. Workup would involve quenching the reaction,

extraction, and purification of the C-3 modified intermediate.
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General Procedure for Deprotection: The final step would involve the removal of any protecting

groups on the carboxyl and other functional groups. The choice of deprotection conditions

would depend on the nature of the protecting groups used (e.g., acid-labile, base-labile, or

removed by hydrogenolysis). The final product, FR295389, would be purified to a high degree,

typically by preparative HPLC, and characterized by spectroscopic methods (NMR, MS, IR).

Biological Activity and Mechanism of Action
The biological activity of FR295389 has not been reported. As a cephalosporin, its primary

mechanism of action would be the inhibition of bacterial cell wall synthesis by acylating the

active site of penicillin-binding proteins (PBPs). The unique structural features of FR295389
would be expected to influence its spectrum of activity, potency against various bacterial

species, and its stability against β-lactamases.

Quantitative Data
No quantitative data, such as Minimum Inhibitory Concentrations (MICs) or half-maximal

inhibitory concentrations (IC50s) against specific bacterial strains or enzymes, are available in

the public domain for FR295389.

Signaling Pathways
The interaction of β-lactam antibiotics with bacteria does not involve classical signaling

pathways within the host. Instead, their effect is a direct biochemical inhibition of bacterial

enzymes. The downstream consequences of this inhibition lead to the activation of bacterial

autolytic enzymes and ultimately cell lysis. A simplified logical diagram of this process is

presented below.
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Figure 2: Logical pathway of β-lactam antibiotic action.

Conclusion
FR295389 represents a structurally interesting but enigmatic cephalosporin analog. The

absence of publicly available data on its synthesis, discovery, and biological activity severely

limits a comprehensive technical assessment. The information presented here is based on the

known chemical structure and general principles of medicinal chemistry and microbiology

related to cephalosporin antibiotics. Further understanding of this molecule would require the

disclosure of data from its originating source. For researchers in the field, the structure of
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FR295389 may serve as an inspiration for the design of new β-lactam antibiotics with

potentially novel properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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